Cas no 102494-87-1 ((2-Aminoethyl)[(2-nitrophenyl)methyl]amine)

• Product Name: (2-Aminoethyl)[(2-nitrophenyl)methyl]amine
• CAS No: 102494-87-1
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 2625195
• PubChem ID: 53350317
• Update Time: 2025-04-21

(2-Aminoethyl)[(2-nitrophenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Nitrobenzyl)-1,2-ethanediamine
• 2-diaMine
• N1-(2-nitrobenzyl)ethane-1
• SCHEMBL20024573
• N'-[(2-nitrophenyl)methyl]ethane-1,2-diamine
• 102494-87-1
• AKOS010110221
• (2-AMINOETHYL)[(2-NITROPHENYL)METHYL]AMINE
• (2-Aminoethyl)[(2-nitrophenyl)methyl]amine

• Inchi： 1S/C9H13N3O2/c10-5-6-11-7-8-3-1-2-4-9(8)12(13)14/h1-4,11H,5-7,10H2
• InChI Key： AEVYOOWHCJTENF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CNCCN)=O

Computed Properties

• Exact Mass: 195.101
• Monoisotopic Mass: 195.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.9A^2

Experimental Properties

• PSA: 83.87000
• LogP: 2.25750